Cas no 436086-91-8 (3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde)

• Product Name: 3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde
• CAS No: 436086-91-8
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD01114925
• CID: 331983
• PubChem ID: 708263
• Update Time: 2025-04-19

3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxy-
• 3-(3,5-Dimethyl-pyrazol-1-ylmethyl)-4-methoxy-benzaldehyde
• 3-[(3,5-dimethylpyrazol-1-yl)methyl]-4-methoxybenzaldehyde
• 3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde
• 3-[(3,5-dimethylpyrazolyl)methyl]-4-methoxybenzaldehyde
• 3-(3,5-dimethylpyrazol-1-ylmethyl)-4-methoxybenzaldehyde
• FT-0644636
• 3-[(3,5-dimethylpyrazol-1-yl)methyl]-4-methoxy-benzaldehyde
• 3-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde, AldrichCPR
• AKOS000266187
• SR-01000317309-1
• Z275170122
• A826344
• 3-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)-4-methoxybenzaldehyde
• CS-0217901
• Oprea1_629680
• DTXSID70351738
• EN300-92300
• SR-01000317309
• 436086-91-8
• MFCD01114925
• VS-02032

• MDL： MFCD01114925
• Inchi： 1S/C14H16N2O2/c1-10-6-11(2)16(15-10)8-13-7-12(9-17)4-5-14(13)18-3/h4-7,9H,8H2,1-3H3
• InChI Key： XEUFDSHRBLJIJK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C=O)=CC=1CN1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 244.12100
• Monoisotopic Mass: 244.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 415.3±45.0 °C at 760 mmHg
• Flash Point: 205.0±28.7 °C
• Refractive Index: 1.562
• PSA: 44.12000
• LogP: 2.36930
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives